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Compound of Interest

2,3,3'4,5,5',6-
Compound Name:
Heptabromodiphenyl! ether

CAS No.: 407578-53-4

Cat. No.: B1430229

Get Quote

Executive Summary & Critical Technical
Clarification

Target Audience: Environmental Chemists, Toxicologists, and QA/QC Managers in ISO 17025
Accredited Laboratories.

The "BDE-192" Identity Crisis (Critical Correction): Before proceeding with procurement, you
must resolve a common nomenclature conflict found in your request.

o BDE-192 is officially

-Heptabromodiphenyl ether (7 Bromines).

¢ The chemical name provided in your prompt (

-Hexabromodiphenyl ether) corresponds to BDE-160.[1]
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Editorial Decision: This guide focuses on BDE-192 (Hepta-BDE) as the primary topic, as the
BDE number is the standard procurement identifier. If your research specifically requires the
Hexa-BDE isomer (

), refer to catalogs for BDE-160.

Why CRM Choice Matters for BDE-192

BDE-192 is a high-molecular-weight congener often found in technical Octa-BDE mixtures. Its
analysis is plagued by thermal degradation and discrimination in GC injection ports. Using a
Certified Reference Material (CRM) under ISO 17034 accreditation is not optional—it is
required to validate the discrimination curves of your GC-HRMS system.

Technical Profile: BDE-192

Property Specification

IUPAC Name -Heptabromodiphenyl! ether

Common Name PBDE 192

Molecular Formula

446255-12-5 (Generic Hepta-BDEs often cited,

CAS Number o

specific isomer CAS may vary by vendor)
Molecular Weight ~802.3 g/mol

Thermal Instability: High susceptibility to
Key Challenge debromination in hot GC injectors (breaking

down into Hexa-BDEs like BDE-153 or 154).[2]

Comparative Analysis: CRM Options

The following table compares the three primary tiers of reference materials available for BDE-
192.

Product Comparison Matrix
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. . . Option C:
Option A: Wellington  Option B: _
] . Generic/Neat
Feature Laboratories (Gold AccuStandard (High
] ] Standards
Standard) Quality Alternative)
(Research Grade)
Native & Mass-
Native CRM / Uncertified Chemical
Product Type Labelled ( ]
Reference Material Standard
) CRM

Accreditation

ISO 17034 & ISO
17025

ISO 17034 (Check

specific lot)

Typically ISO 9001

only

Sl-Traceable via

gravimetric prep &

NIST Traceable

Vendor declared purity

Traceability i
HRGC/HRMS weights only
validation
Nonane or
] Isooctane/Toluene Neat (Solid) or
Solvent Matrix Isooctane

(Optimized for
solubility)

variable

Uncertainty

Expanded Uncertainty

(

) explicitly stated on
CoA

Uncertainty often
provided, but
sometimes limited to

purity

No uncertainty budget

provided

Best Use Case

Quantification (IDMS),
Legal/Forensic

Defensibility

Calibration
verification, QC Check
Standards

Quialitative retention

time studies

Analytical Insight: Why Wellington?

For BDE-192, Wellington Laboratories is the preferred choice for one specific reason: Isotope

Dilution Mass Spectrometry (IDMS).

o Wellington synthesizes the Carbon-13 labelled analog (

-BDE-192).
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e Using the native BDE-192 CRM without the matching

-labelled internal standard introduces significant error due to extraction losses and matrix
effects.

e Recommendation: Purchase the "Native" (BDE-192) and "Mass-Labelled" (

) standards as a set.

Experimental Protocol: Validating BDE-192 via EPA
Method 1614A

Objective: Quantify BDE-192 in sediment/tissue with <15% uncertainty using IDMS.

A. The Principle: Isotope Dilution

You will spike the sample before extraction with

-BDE-192. Since the labelled isotope has identical chemical behavior to the native target but a
different mass, any loss during extraction (e.g., 20% loss) will affect both equally. The ratio
remains constant, correcting the final result automatically.

B. Workflow Diagram (DOT)
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Caption: Step-by-step Isotope Dilution Mass Spectrometry (IDMS) workflow for BDE-192
quantification.

C. Step-by-Step Methodology

e Sample Preparation:
o Weigh 10g of dried sediment or 5g of tissue.
o CRITICAL STEP: Spike with 5 ng of
-BDE-192 (Wellington MBDE-192). This is your "Internal Standard.”
» Extraction:
o Soxhlet extract for 16-24 hours using Toluene (for sediment) or DCM (for tissue).

o Note: BDE-192 is large; Toluene is preferred for better solubility and recovery compared to
Hexane.

o Cleanup (The "Self-Validating" Phase):
o Pass extract through a multi-layer silica column (Acid/Base/Neultral).
o Pass through Alumina column to separate PBDEs from PCNs or other interferents.
o Validation: If you lose Native BDE-192 here, you also lose
-BDE-192. The ratio preserves the data integrity.
 Instrumental Analysis (GC-HRMS):

o Column: DB-5HT or equivalent (15m or 30m). Shorter columns (15m) are preferred for
Hepta/Octa/Deca BDEs to reduce thermal degradation.

o Mass Spec: Magnetic Sector High-Resolution MS (Resolution > 10,000).

o Monitored lons:
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= Native BDE-192:

641.5 / 643.5 (M-2Br)+
= -BDE-192:
653.5 / 655.5

o Note: We monitor the

fragment because the molecular ion (

) for Hepta-BDEs is often weak and unstable.

Traceability & Uncertainty (The ISO 17034
Requirement)

When publishing data or submitting to regulatory bodies (EPA/EU), you must demonstrate the
"Chain of Custody" for your measurement.

> NMI (e.g., NIST) > ellington/AccuStandare Final Data
(BDE-192 Conc.)

Sl Units >
(Kg, Mol) Primary Standards

Your Lab
(Instrument Calibration)

Click to download full resolution via product page

Caption: Metrological traceability chain ensuring your BDE-192 results are legally defensible.
Calculating Uncertainty: Do not rely solely on the instrument precision. Your final uncertainty (

) must combine:

o Uncertainty of the CRM (

from the CoA).

» Uncertainty of the Weighing/Volumetric steps.

» Standard Deviation of your Replicates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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